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Audience: Researchers, scientists, and drug development professionals.

Core Subject: An in-depth examination of the nuclear spin and parity of the ground state of the

Gold-196 (¹⁹⁶Au) isotope. This guide details the established values, the experimental

methodologies for their determination, and relevant nuclear properties.

Introduction
Gold-196 (¹⁹⁶Au) is a radioactive isotope of gold with a half-life of 6.183 days[1]. Understanding

its fundamental nuclear properties, such as spin and parity, is crucial for applications in nuclear

physics, medicine, and radiochemistry. The spin (J) represents the total angular momentum of

the nucleus, while parity (π) describes the spatial symmetry of the nuclear wavefunction. These

quantum numbers dictate the selection rules for nuclear decays and reactions, influencing the

isotope's behavior and stability. This document provides a comprehensive overview of the

¹⁹⁶Au ground state, focusing on its spin and parity.

Spin and Parity of the ¹⁹⁶Au Ground State
The experimentally determined spin and parity for the ground state of Gold-196 are J^π = 2⁻[1]

[2]. This signifies a total nuclear spin of 2 and negative parity.

Gold-196 is an odd-odd nucleus, containing 79 protons and 117 neutrons. According to the

nuclear shell model, the spin and parity of an odd-odd nucleus are determined by the coupling

of the angular momenta of the last unpaired proton and the last unpaired neutron. The
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determination of the final ground state requires considering the specific interactions between

these two nucleons. The observed 2⁻ state in ¹⁹⁶Au arises from the complex coupling of the

proton in the 3s₁/₂ or 2d₃/₂ orbital and the neutron in the 3p₁/₂, 3p₃/₂, or 2f₅/₂ orbitals.

Quantitative Nuclear Data
The key properties of the Gold-196 nucleus are summarized in the table below for easy

reference and comparison.

Property Value Unit Reference

Spin and Parity (J^π) 2⁻ [1]

Half-life 6.183 d [1]

Atomic Mass
195.9665513 ±

0.0000043
amu [1]

Excess Mass -31157.245 ± 4.045 keV [1]

Binding Energy 1551330.596 ± 4.054 keV [1]

Magnetic Dipole

Moment
+0.580(15) μN [1]

Decay Mode 1
Electron Capture (EC)

to ¹⁹⁶Pt
% [1][3]

   Branching Ratio 92.80 % [1]

   Decay Energy

(Q_EC)
1.506 MeV [1]

Decay Mode 2
Beta Minus (β⁻) to

¹⁹⁶Hg
% [1][3]

   Branching Ratio 7.20 % [1]

   Decay Energy

(Q_β⁻)
0.686 MeV [1]

Table 1: Key nuclear properties of the Gold-196 ground state.
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In addition to the ground state, ¹⁹⁶Au has notable isomeric states, including a 5⁺ state at 84.7

keV with an 8.1 s half-life and a 12⁻ state at 595.66 keV with a 9.6 h half-life[1][2][4].

Experimental Protocols for Spin and Parity
Determination
The spin and parity of the ¹⁹⁶Au ground state have been established through a combination of

experimental techniques that probe the nucleus's structure and decay characteristics.

This method is a cornerstone for studying nuclear structure. The protocol involves populating

excited states of the target nucleus and analyzing the emitted gamma rays and conversion

electrons as the nucleus de-excites.

Production of ¹⁹⁶Au: Excited states of ¹⁹⁶Au are typically populated through nuclear reactions.

Common reactions include the ¹⁹⁶Pt(p,n)¹⁹⁶Au and ¹⁹⁶Pt(d,2n)¹⁹⁶Au reactions[2][5]. A beam of

protons or deuterons is accelerated to a specific energy and directed onto an enriched ¹⁹⁶Pt

target.

Detection: An array of high-resolution detectors, such as High-Purity Germanium (HPGe)

detectors, is placed around the target to measure the energy and intensity of the emitted

gamma rays. Magnetic spectrometer setups are used to measure the energy of conversion

electrons.

Analysis:

Level Scheme Construction: By analyzing gamma-gamma coincidence data (detecting two

gamma rays in cascade), a level scheme of excited states is constructed.

Multipolarity Assignment: The multipolarity of a transition (e.g., E1, M1, E2) is determined

by measuring the angular distribution of the emitted gamma rays relative to the beam

direction and their linear polarization. Internal Conversion Coefficients (ICCs), which are

the ratio of conversion electron intensity to gamma-ray intensity, are also highly sensitive

to the transition's multipolarity.

Spin and Parity Assignment: Based on the determined multipolarities of transitions feeding

and de-exciting a particular state, the spin and parity of that state can be deduced using
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established selection rules. This process is carried out from well-known states down to the

ground state.

Transfer reactions, such as stripping or pickup reactions, provide direct information about the

single-particle nature of nuclear states.

Experimental Setup: The ¹⁹⁷Au(p,d)¹⁹⁶Au reaction is a one-neutron pickup reaction used to

study ¹⁹⁶Au[2]. A proton beam bombards a stable ¹⁹⁷Au target, and the outgoing deuterons

are detected at various angles by a magnetic spectrometer.

Data Analysis: The angular distribution of the detected deuterons is measured for each

populated state in ¹⁹⁶Au.

Spin-Parity Determination: The shape of the angular distribution is characteristic of the orbital

angular momentum (l) of the transferred neutron. By comparing the experimental

distributions with theoretical calculations from the Distorted Wave Born Approximation

(DWBA), the l-value is determined. The spin (J) of the final state is then constrained by the

coupling of the transferred neutron's angular momentum (l) and spin (s=1/2) with the spin of

the target nucleus (J_target = 3/2⁺ for ¹⁹⁷Au). The parity is given by π = π_target * (-1)ˡ.

These methods measure the hyperfine structure of atomic levels, which is influenced by the

nuclear spin and magnetic moment.

Methodology: Techniques like Nuclear Magnetic Resonance on Oriented Nuclei (NMR/ON)

and Laser-Resonance Ionization Mass Spectrometry (LRIMS) have been used to measure

the magnetic dipole moment of the ¹⁹⁶Au ground state[1].

Spin Deduction: The nuclear spin (J) is a prerequisite for extracting the magnetic moment

from hyperfine splitting data. Conversely, observing the number of hyperfine sublevels (2J+1

for J ≥ I, where I is the electron angular momentum) can directly help determine the nuclear

spin. The measured value of the magnetic moment also provides strong constraints for

theoretical models, which in turn predict the spin and parity.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for determining the spin and parity of a

nuclear state, integrating spectroscopic and reaction-based methods.
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Step 1: Production of Excited Nucleus

Step 2: Data Acquisition

Step 3: Data Analysis

Step 4: Deduction of Properties

Nuclear Reaction
(e.g., ¹⁹⁶Pt(p,n)¹⁹⁶Au)

γ-ray Spectroscopy
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Conversion Electron
Spectroscopy

Angular Distribution
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Construct Level Scheme Calculate Internal
Conversion Coefficients (ICCs) Fit Angular Distributions

Determine Transition
Multipolarities

Assign Spin & Parity (J^π)
Using Selection Rules

Click to download full resolution via product page

Caption: Workflow for nuclear spin and parity determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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